Cas no 1009249-30-2 (N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide
• CAS No: 1009249-30-2
• MF: C₁₉H₁₈F₃N₃O₂
• MW: 377.360334873199
• CID: 6078311
• PubChem ID: 4188328
• Update Time: 2025-07-25

N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide
• AKOS016317583
• AKOS002251512
• N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-2,4-dihydro-1H-quinoxalin-2-yl]acetamide
• AB00673133-01
• F1065-0181
• 1009249-30-2
• N-(2,4-dimethylphenyl)-2-(3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• Inchi： 1S/C19H18F3N3O2/c1-10-3-5-13(11(2)7-10)24-17(26)9-16-18(27)25-15-8-12(19(20,21)22)4-6-14(15)23-16/h3-8,16,23H,9H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： OJVFCPNFQWREBT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(C(CC(NC1C=CC(C)=CC=1C)=O)N2)=O)(F)F

Computed Properties

• Exact Mass: 377.13511131g/mol
• Monoisotopic Mass: 377.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide (CAS No. 1009249-30-2)

The compound N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide (CAS No. 1009249-30-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydroquinoxaline core and a trifluoromethyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of trifluoromethylated compounds in drug discovery?" The presence of the trifluoromethyl group in this molecule enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Researchers are particularly interested in how such modifications can improve the bioavailability and efficacy of potential therapeutics. The tetrahydroquinoxaline scaffold, on the other hand, is known for its versatility in binding to various biological targets, making it a valuable building block in drug development.

Another hot topic in the scientific community is the "role of acetamide derivatives in agrochemicals." The acetamide moiety in this compound suggests potential utility in the development of new pesticides or herbicides. Given the increasing demand for sustainable agricultural solutions, molecules like N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide are being studied for their environmental compatibility and effectiveness against resistant pests.

From a synthetic chemistry perspective, the compound's structure raises questions such as: "How to optimize the synthesis of complex heterocycles like tetrahydroquinoxalines?" The tetrahydroquinoxaline ring system is often synthesized via multi-step reactions involving condensation and reduction steps. Recent advancements in catalytic methods and green chemistry have made the production of such compounds more efficient and environmentally friendly. This aligns with the growing emphasis on sustainable practices in chemical manufacturing.

In the context of structure-activity relationship (SAR) studies, the 2,4-dimethylphenyl group attached to the acetamide nitrogen is noteworthy. This substituent can influence the compound's interaction with biological targets, such as enzymes or receptors. Researchers are keen to understand how subtle changes in the aromatic ring's substitution pattern can modulate the compound's activity. Such insights are invaluable for designing next-generation pharmaceuticals with improved selectivity and reduced side effects.

The compound's CAS No. 1009249-30-2 is frequently searched in databases like SciFinder and Reaxys, indicating its relevance in academic and industrial research. Its inclusion in patent literature further underscores its potential as a lead compound in various applications. For instance, patents related to trifluoromethylated heterocycles often cite similar structures for their unique physicochemical properties.

Environmental and toxicological studies are also a focus area, with queries like: "What is the ecological impact of trifluoromethylated compounds?" While N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide is not classified as hazardous, its degradation products and long-term effects are subjects of ongoing research. Regulatory agencies are increasingly scrutinizing such compounds to ensure they meet safety standards for human health and the environment.

In summary, N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide (CAS No. 1009249-30-2) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its structural features, including the trifluoromethyl group and tetrahydroquinoxaline core, make it a compelling subject for further study. As research continues to uncover its full potential, this compound is likely to remain a key player in the development of next-generation bioactive molecules.